O-Isopropyl (3-(tert-butoxy)-5-fluorophenyl)carbamothioate

• Molecular Formula: C14H20FNO2S
• Molecular Weight: 285.38 g/mol
• IUPAC Name: O-propan-2-yl N-[3-fluoro-5-[(2-methylpropan-2-yl)oxy]phenyl]carbamothioate
• InChI: InChI=1S/C14H20FNO2S/c1-9(2)17-13(19)16-11-6-10(15)7-12(8-11)18-14(3,4)5/h6-9H,1-5H3,(H,16,19)
• InChI Key: PGNSBNOSZIWQDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=S)NC1=CC(=CC(=C1)F)OC(C)(C)C

Description

O-Isopropyl (3-(tert-butoxy)-5-fluorophenyl)carbamothioate is a useful research compound. Its molecular formula is C14H20FNO2S and its molecular weight is 285.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-tert-Butoxy-3-fluoro-5-isothiocyanato-benzene (24.0 g) and triethylamine (10.9 g) are dissolved in iso-propanol (150 ml). The reaction mixture is refluxed for 18 hours and the solvent is removed by vacuo. The crude product is dissolved in hexane:diethyl ether (19:1). The diethyl ether is removed by vacuo and the solution is cooled to 0° C. for 3 hours. The solution is filtered to give the title compound. 1H nmr (CDCl3, 400 MHz); 8.10 (br s, 1H), 6.65 (br s, 2H), 6.45 (ddd, 1H) 5.60 (sept, 1H), 1.35 (d, 6H), 1.30 (s, 9H).